Cas no 828916-63-8 (5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester)

5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester structure
828916-63-8 structure
Product Name:5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester
CAS No:828916-63-8
MF:C10H16O4
MW:200.231643676758
CID:680970
PubChem ID:71416849
Update Time:2025-04-19

5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Hexenoic acid, 2-(acetyloxy)-, ethyl ester
    • ethyl 2-acetyloxyhex-5-enoate
    • ETHYL 2-(ACETYLOXY)HEX-5-ENOATE
    • 828916-63-8
    • DTXSID80836208
    • Inchi: 1S/C10H16O4/c1-4-6-7-9(14-8(3)11)10(12)13-5-2/h4,9H,1,5-7H2,2-3H3
    • InChI Key: SPGPBMCTPQGATJ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(=O)OCC)CCC=C

Computed Properties

  • Exact Mass: 200.10485899g/mol
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.6Ų
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